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Compound of Interest

Compound Name: Disperse orange 25

Cat. No.: B078578 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Disperse Orange 25 is a synthetic monoazo dye utilized in the textile and printing industries

for coloring polyester and other synthetic fibers. This technical guide provides a comprehensive

overview of the health and safety considerations associated with Disperse Orange 25,

drawing from available toxicological data and safety regulations. The document summarizes

key findings on its chemical properties, potential health hazards including acute toxicity, skin

and eye irritation, sensitization, and genotoxicity. Standard experimental methodologies for

assessing these endpoints are detailed. While specific data on the effects of Disperse Orange
25 on cellular signaling pathways are not currently available in the public domain, this guide

serves as a critical resource for professionals handling this substance, emphasizing proper

safety protocols and highlighting areas for future research.

Chemical and Physical Properties
Disperse Orange 25 is an organic compound characterized by a nitro-substituted azobenzene

structure. Its chemical and physical properties are essential for understanding its potential for

absorption, distribution, metabolism, and excretion (ADME), as well as its toxicological profile.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b078578?utm_src=pdf-interest
https://www.benchchem.com/product/b078578?utm_src=pdf-body
https://www.benchchem.com/product/b078578?utm_src=pdf-body
https://www.benchchem.com/product/b078578?utm_src=pdf-body
https://www.benchchem.com/product/b078578?utm_src=pdf-body
https://www.benchchem.com/product/b078578?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Chemical Name

3-[ethyl[4-[(4-

nitrophenyl)azo]phenyl]amino]

propanenitrile

[1]

CAS Number 31482-56-1 [2]

Molecular Formula C₁₇H₁₇N₅O₂ [2]

Molecular Weight 323.35 g/mol [2]

Appearance Orange granules or powder [1][3]

Solubility Sparingly soluble in water [1]

Melting Point 170 °C (decomposes) [4]

Industrial Applications
Disperse Orange 25 is primarily used as a disperse dye for synthetic fibers such as polyester,

polyamide, and acrylics.[1][3] Its application extends to the dyeing and printing of textiles.[1][5]

It is also used in the formulation of inks and plastics.[5]

Health and Safety Hazards
Disperse Orange 25 is classified as a hazardous substance.[1] The primary routes of

occupational exposure are inhalation of dust particles and dermal contact.[6]

Acute Toxicity
The compound is harmful if swallowed, inhaled, or in contact with the skin.[1][7] Animal studies

indicate that ingestion of significant amounts may cause serious health damage or be fatal.[1]

Route Species LD50 Reference(s)

Oral Rat >2000 mg/kg [1]

Oral Mouse 7350 mg/kg [1]

Intraperitoneal Rat 1590 mg/kg [1]
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Irritation
Disperse Orange 25 is irritating to the eyes, respiratory system, and skin.[1][5]

Eye Irritation: May cause temporary redness and inflammation of the conjunctiva.[1]

Respiratory Irritation: Inhalation of dust can lead to respiratory irritation. Long-term exposure

may result in airway disease and pneumoconiosis.[1]

Skin Irritation: Can cause mild to significant skin inflammation. Repeated exposure may lead

to contact dermatitis, characterized by redness, swelling, and blistering.[1]

Skin Sensitization
There is evidence that Disperse Orange 25 and other disperse dyes can act as skin

sensitizers.[1] Contact with textiles colored with these dyes has been associated with contact

dermatitis.[1] Azo dyes, in general, are known to be potential skin sensitizers.[8]

Experimental Protocols
The following sections detail the methodologies for key toxicological assessments. While

specific study reports for Disperse Orange 25 are not always publicly available, the protocols

are based on internationally recognized OECD guidelines.

Acute Oral Toxicity (OECD Guideline 401 - Retired)
This guideline, though now retired, was historically used to determine the median lethal dose

(LD50).

Test Animals: Typically, young adult rats of a single strain are used. A minimum of 5 animals

per dose group is required.

Dosage: The test substance is administered in graduated doses to several groups of

animals, with one dose per group. Doses are selected based on a range-finding study.

Administration: The substance is administered orally via gavage in a single dose.
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Observation Period: Animals are observed for at least 14 days for signs of toxicity and

mortality.

Data Collection: Observations include changes in skin, fur, eyes, mucous membranes,

respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity.

Body weight is recorded weekly.

Pathology: All animals (deceased and survivors) undergo a gross necropsy.

In Vitro Skin Sensitization: Direct Peptide Reactivity
Assay (DPRA) (OECD Guideline 442C)
The DPRA is an in chemico method that assesses the molecular initiating event of skin

sensitization by measuring the reactivity of a chemical with synthetic peptides containing

cysteine or lysine.

Materials: Synthetic peptides containing cysteine (Ac-RFAACAA-COOH) and lysine (Ac-

RFAAKAA-COOH), the test substance, and a suitable solvent.

Procedure:

Prepare a 100 mM solution of the test substance in a suitable solvent (e.g., acetonitrile).

Incubate the test substance with the cysteine and lysine peptides at specific molar ratios

(1:10 for cysteine, 1:50 for lysine) for 24 hours at 25°C.

Analyze the concentration of the remaining peptides using High-Performance Liquid

Chromatography (HPLC) with a UV detector.

Data Analysis: Calculate the percentage of peptide depletion. The mean of the cysteine and

lysine depletion values is used to classify the substance into one of four reactivity classes:

minimal, low, moderate, or high.

In Vitro Mammalian Cell Micronucleus Test (OECD
Guideline 487)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This test identifies substances that cause cytogenetic damage, leading to the formation of

micronuclei in the cytoplasm of interphase cells.

Cell Cultures: Use of appropriate mammalian cell lines (e.g., human lymphocytes, CHO,

V79, L5178Y, TK6) or primary cell cultures.[9]

Exposure: Cells are exposed to at least three concentrations of the test substance, with and

without metabolic activation (S9 mix), for a defined period.

Cytokinesis Block: Cytochalasin B is added to the cultures to block cytokinesis, resulting in

binucleated cells. This ensures that only cells that have undergone one mitosis are scored.

[9]

Harvesting and Staining: Cells are harvested, subjected to hypotonic treatment, fixed, and

stained with a DNA-specific stain (e.g., Giemsa, acridine orange).

Scoring: The frequency of micronucleated cells is determined by scoring a predetermined

number of binucleated cells under a microscope.

Signaling Pathways and Experimental Workflows
As of the date of this guide, there is no publicly available research detailing the specific cellular

signaling pathways affected by Disperse Orange 25. The following diagrams illustrate a

general workflow for toxicological assessment and a conceptual representation of a potential

toxicity pathway.
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Caption: A generalized workflow for the toxicological assessment of a chemical substance.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b078578?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disperse Orange 25
Exposure

Absorption
(Dermal/Inhalation/Oral)

Metabolic Activation
(e.g., Azo-reduction)

Formation of
Reactive Metabolites

(e.g., Aromatic Amines)

Covalent Binding to
Cellular Macromolecules

(DNA, Proteins)

DNA Damage
(Genotoxicity)

Protein Modification
(Haptenization)

Mutations

Immune System
Activation

Carcinogenesis

Allergic Contact Dermatitis

Click to download full resolution via product page

Caption: A conceptual pathway for the potential toxicity of an azo dye like Disperse Orange
25.

Handling and Safety Precautions
Given the hazardous nature of Disperse Orange 25, strict safety protocols must be followed.

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood,

to minimize dust inhalation.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.[7]

Skin Protection: Wear protective gloves and clothing to prevent skin contact.[7]

Respiratory Protection: Use a NIOSH-approved respirator if dust generation is

unavoidable.[7]

Hygiene Practices: Avoid eating, drinking, or smoking in the work area. Wash hands

thoroughly after handling.[1]

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

strong oxidizing agents.[1]

Spill Management: In case of a spill, avoid generating dust. Use dry clean-up methods and

place the material in a sealed container for disposal.[1]
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Conclusion and Future Directions
Disperse Orange 25 is a commercially important dye with identified health hazards, including

acute toxicity, irritation, and skin sensitization potential. While existing data provides a basis for

safe handling procedures, significant knowledge gaps remain. There is a notable absence of

publicly available data on the specific cellular and molecular mechanisms of its toxicity,

including its effects on signaling pathways. Further research, including detailed genotoxicity

and carcinogenicity studies specifically for Disperse Orange 25, and investigations into its

metabolic fate and impact on cellular signaling, is crucial for a more comprehensive risk

assessment. Professionals handling this substance should adhere to the stringent safety

precautions outlined in this guide to minimize exposure and mitigate potential health risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b078578#health-and-safety-considerations-for-
disperse-orange-25]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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